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Compound of Interest

Compound Name: 5-(tert-Butyl)indoline

CAS No.: 65826-97-3

Cat. No.: B1284700 Get Quote

Chemical Identity

IUPAC Name: 5-tert-butyl-2,3-dihydro-1H-indole[1][2][3][4]

CAS Number: 65826-97-3[2][5]

Molecular Formula: C₁₂H₁₇N

Class: Indoline Derivative / Organic Amine[6]

Executive Summary: Immediate Action Plan
5-(tert-Butyl)indoline is an organic intermediate prone to oxidation.[2] It functions as a

secondary amine and must be managed as Hazardous Organic Waste.[2][7]

Primary Disposal Method: High-temperature incineration.[2]

Critical Incompatibility: Strong oxidizing agents (risk of exothermic reaction/fire).[7]

Storage Prior to Disposal: Store under inert atmosphere (Nitrogen/Argon) in tightly sealed

containers to prevent uncontrolled oxidation to the corresponding indole.[7]

Hazard Profile & Risk Assessment
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Expert Insight: As a specific Safety Data Sheet (SDS) for this research chemical may be

limited, the following hazard profile is derived from the structural class properties of alkyl-

substituted indolines. Treat with the highest precaution level for this class.

Hazard Category Classification (GHS) Operational Implication

Health
Skin/Eye Irritant (Cat 2);

Potential Sensitizer

Double-gloving (Nitrile) and

chemical splash goggles are

mandatory.[2][7]

Flammability Combustible Liquid (Cat 4)

Flash point likely >60°C but

<93°C. Keep away from open

flames/sparks.[2][7]

Reactivity Oxidation Sensitive

Spontaneous dehydrogenation

to 5-(tert-butyl)indole may

occur in air; keep containers

headspace-purged.[2][7]

Environmental Aquatic Toxicity (Acute 2)

Zero discharge to sink/sewer.

[2][7] All rinsate must be

collected.[2][7]

Pre-Disposal Handling & Stabilization
Before moving waste to the central accumulation area, individual researchers must stabilize the

chemical stream.[2][7]

Step-by-Step Stabilization Protocol
Quenching (If Reactive):

If the indoline is part of a reaction mixture with active reagents (e.g., acid chlorides,

hydrides), quench carefully before disposal.[2][7]

Standard Quench: Dilute with an inert solvent (e.g., Ethyl Acetate) and wash with mild

aqueous buffer (NaHCO₃) to neutralize residual acidity/basicity.

Phase Separation:
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Separate the organic layer containing 5-(tert-Butyl)indoline from the aqueous layer.[2]

Aqueous Waste: Check pH.[2][7] If neutral (pH 6-9) and free of heavy metals/solvents,

dispose via aqueous waste stream (check local EHS rules).[2] If contaminated, collect as

"Aqueous Hazardous Waste."[2][7]

Organic Waste: Collect the organic phase containing the indoline.[2][7]

Containerization:

Use Amber Glass or HDPE containers.[2][7]

Why? Amber glass protects from light-induced degradation; HDPE is resistant to amine

attack.[2]

Disposal Workflow & Decision Logic
The following diagram illustrates the decision logic for segregating 5-(tert-Butyl)indoline waste

streams to ensure regulatory compliance and safety.
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Waste Generation:
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High-Temp Incineration
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Figure 1: Decision logic for segregating 5-(tert-Butyl)indoline waste based on solvent

compatibility and physical state.

Regulatory Compliance & Waste Coding
Proper labeling is the primary defense against downstream accidents.[2][7] Use the following

codes when filling out your hazardous waste tag.
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US EPA (RCRA) Classification
Status: Not explicitly listed on P or U lists.

Characteristic Codes:

D001 (Ignitable): Apply this code if the waste mixture has a flash point < 60°C (e.g., if

dissolved in Ethyl Acetate or Hexanes).

None (Unlisted): If the pure substance or high-boiling solution is disposed of, label clearly

as "Non-Regulated Organic Amine Waste" but treat as hazardous.

Best Practice: Always default to "Hazardous Waste - Organic Toxicity" to ensure incineration.

[2]

Labeling Requirements
Your waste tag must include:

Full Chemical Name: "5-(tert-Butyl)indoline" (No abbreviations).

Hazards: Check "Irritant" and "Flammable" (if in solvent).[2]

Composition: List all solvents and the approximate % of indoline.

Emergency Procedures (Spill/Exposure)
Spill (< 100 mL):

Evacuate immediate area.[2][7]

Don PPE: Nitrile gloves (double), lab coat, safety goggles.[2][7]

Absorb with vermiculite or sand.[2][7] Do not use paper towels (combustible surface area

risk).[2]

Scoop into a wide-mouth jar, label as "Solid Hazardous Waste," and seal.

Clean surface with soap and water; collect rinsate.[2][7]
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Skin Contact: Wash with soap and water for 15 minutes.[2][7] Do not use alcohol (increases

absorption).[2]

Eye Contact: Flush with water for 15 minutes; seek medical attention immediately.[2][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-(tert-Butyl)indoline: Operational Disposal & Safety
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1284700#5-tert-butyl-indoline-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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